Cas no 1179741-86-6 (1-(2-Chloro-6-fluorophenyl)pentan-2-one)

• Product Name: 1-(2-Chloro-6-fluorophenyl)pentan-2-one
• CAS No: 1179741-86-6
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• MDL: MFCD12782149
• CID: 5206234
• Update Time: 2026-03-06

1-(2-Chloro-6-fluorophenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)pentan-2-one
• 2-Pentanone, 1-(2-chloro-6-fluorophenyl)-
• 1-(2-Chloro-6-fluorophenyl)pentan-2-one

• MDL： MFCD12782149
• Inchi： 1S/C11H12ClFO/c1-2-4-8(14)7-9-10(12)5-3-6-11(9)13/h3,5-6H,2,4,7H2,1H3
• InChI Key： CXCFGPMDTKLBPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(CCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Chloro-6-fluorophenyl)pentan-2-one

Comprehensive Overview of 1-(2-Chloro-6-fluorophenyl)pentan-2-one (CAS No. 1179741-86-6): Properties, Applications, and Industry Insights

1-(2-Chloro-6-fluorophenyl)pentan-2-one (CAS No. 1179741-86-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated ketone derivative features a chloro-fluorophenyl moiety, which contributes to its reactivity and potential applications in synthetic chemistry. With the rising demand for halogenated intermediates in drug discovery, this compound has emerged as a valuable building block for high-performance materials and bioactive molecules.

The molecular structure of 1-(2-Chloro-6-fluorophenyl)pentan-2-one combines a five-carbon ketone chain with a dihalogenated aromatic ring, making it particularly interesting for researchers exploring structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its potential as a precursor for selective enzyme inhibitors, aligning with current industry trends toward targeted therapeutics. The presence of both chlorine and fluorine atoms enhances its electronic properties, facilitating diverse electrophilic substitution reactions.

From a synthetic perspective, CAS 1179741-86-6 demonstrates excellent compatibility with modern green chemistry protocols. Researchers are investigating its use in catalytic asymmetric synthesis, particularly in the development of chiral auxiliaries for pharmaceutical applications. The compound's stability under various pH conditions makes it suitable for multi-step organic transformations, addressing the growing need for versatile intermediates in complex molecule assembly.

Analytical characterization of 1-(2-Chloro-6-fluorophenyl)pentan-2-one typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The distinct 13C NMR shifts of its carbonyl group (typically appearing around 195-205 ppm) and aromatic proton signals (showing characteristic splitting patterns) provide reliable identification markers. These analytical features are crucial for quality control in GMP-compliant synthesis environments, where impurity profiling is paramount.

Industrial applications of this compound are expanding beyond traditional pharmaceutical uses. Material scientists are exploring its potential in advanced polymer formulations, particularly as a monomer for high-temperature resistant coatings. The electron-withdrawing effects of its halogen substituents contribute to enhanced thermal stability in these applications. Additionally, its lipophilic character makes it valuable in controlled-release formulations, aligning with current trends in drug delivery systems.

Environmental considerations for CAS 1179741-86-6 follow standard protocols for halogenated organic compounds. Modern biodegradation studies indicate that proper waste management procedures can effectively mitigate environmental impact. The compound's low volatility reduces atmospheric release risks, while its moderate water solubility facilitates aqueous treatment processes. These characteristics position it favorably compared to more persistent halogenated hydrocarbons in industrial applications.

Future research directions for 1-(2-Chloro-6-fluorophenyl)pentan-2-one include exploration of its photophysical properties for potential use in organic electronics. Preliminary studies suggest interesting fluorescence characteristics that could be valuable in OLED materials. Furthermore, its potential as a ligand precursor in transition metal catalysis is being investigated, which could open new avenues in sustainable chemical processes and renewable energy applications.

The commercial availability of 1179741-86-6 has increased significantly in recent years, with suppliers offering various purity grades (typically 95-99%) to meet different research needs. Proper storage conditions (generally recommended at 2-8°C in amber glass containers) ensure long-term stability. As the chemical industry moves toward more specialty chemicals, this compound's unique combination of reactivity and structural features positions it as an important tool for innovation across multiple scientific disciplines.